Cas no 316826-49-0 (2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-)

2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]- structure
316826-49-0 structure
Product Name:2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-
CAS No:316826-49-0
MF:C8H6F3N3O4S3
MW:361.341147899628
CID:1452834
Update Time:2024-08-25

2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-
    • Inchi: 1S/C8H6F3N3O4S3/c9-8(10,11)21(17,18)14-4-1-2-5-6(3-4)19-7(13-5)20(12,15)16/h1-3,14H,(H2,12,15,16)
    • InChI Key: AQFHRIRPLDYFGS-UHFFFAOYSA-N
    • SMILES: S1C2=CC(NS(C(F)(F)F)(=O)=O)=CC=C2N=C1S(N)(=O)=O

Computed Properties

  • Exact Mass: 360.94738

Experimental Properties

  • Density: 1.881±0.06 g/cm3(Predicted)
  • Boiling Point: 512.1±60.0 °C(Predicted)
  • PSA: 119.22
  • pka: 2.48±0.30(Predicted)
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